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Compound of Interest

Compound Name: 2-Methanesulfonylpropan-2-amine

Cat. No.: B13266571

Get Quote

Executive Summary & Structural Context
2-Methanesulfonylpropan-2-amine (CAS: Theoretical/Analogous Reference) is a tertiary

amine featuring a bulky methanesulfonyl (

) electron-withdrawing group directly attached to the

-carbon. In drug discovery, this motif serves as a stable, polar surrogate for tert-butyl groups,
modulating lipophilicity and metabolic stability.

For the analytical chemist, this molecule presents a unique fragmentation signature dominated

by the competition between the nitrogen lone pair's directing power and the lability of the

carbon-sulfur bond.

The Core Challenge
Distinguishing this molecule from its regioisomer (2-methanesulfonylpropan-1-amine) and its

hydrocarbon analog (tert-butylamine) requires precise identification of diagnostic ions derived

from

-cleavage and sulfonyl elimination.
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Fragmentation Mechanisms (EI & ESI)[1]
Electron Ionization (EI) Pathway
Under standard 70 eV EI conditions, the fragmentation is driven by the radical site initiated at

the nitrogen atom.

Molecular Ion (

): m/z 137 (Often weak or absent due to rapid fragmentation).

Primary Pathway (

-Cleavage): The radical cation triggers homolytic fission of the bond

to the nitrogen. The stability of the leaving radical dictates the major pathway (Stevenson’s
Rule).

Path A (Major): Loss of the methanesulfonyl radical (

, 79 Da). This yields the stable iminium ion (

58).

Path B (Minor): Loss of a methyl radical (

, 15 Da). This yields the sulfone-containing iminium ion (

122).

Why Path A Dominates: The carbon-sulfur bond is weaker than the carbon-carbon bond, and

the bulky sulfonyl radical is a better leaving group than the methyl radical. Consequently, the

spectrum mimics tert-butylamine but with a shifted molecular ion context.

Electrospray Ionization (ESI-MS/MS)
In positive mode ESI (

, m/z 138), the fragmentation is charge-driven.

Neutral Loss: The protonated molecule undergoes elimination of methanesulfinic acid (
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, 80 Da) to form the iminium ion at m/z 58.

Mechanism: A 1,2-elimination or neighboring group participation where the nitrogen lone pair

assists in expelling the sulfonyl group.

Comparative Analysis: Performance vs. Alternatives
The following table contrasts the MS profile of the target molecule against its primary "look-

alikes."

Table 1: Diagnostic Ion Comparison

Feature
Target: 2-

Methanesulfonylprop

an-2-amine

Isomer: 2-

Methanesulfonylprop

an-1-amine

Analog: Tert-

Butylamine

Structure
Tertiary Amine (

-sulfone)

Primary Amine (

-sulfone)

Tertiary Amine (Alkyl

only)

Parent Mass 137 Da 137 Da 73 Da

Base Peak (EI) m/z 58 m/z 30 m/z 58

Key Neutral Loss
79 Da (

)

107 Da (

)

15 Da (

)

Differentiation

Produces m/z 58;

Parent 137.[1][2][3][4]

[5][6][7][8][9][10]

Produces m/z 30;

Parent 137.

Produces m/z 58;

Parent 73.

Analysis of Alternatives
Vs. The Regioisomer (1-amine): The most critical distinction is the base peak. The 1-amine

undergoes

-cleavage at the

bond, ejecting the massive sulfonyl-isopropyl group to leave a simple methylene-iminium ion
at m/z 30. The target 2-amine cannot form m/z 30 easily; it forms m/z 58.
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Vs. Tert-Butylamine: Both produce m/z 58. However, the target molecule will show no signal

at m/z 73 and will likely show weak high-mass ions (m/z 122 or 137) that confirm the

presence of the sulfur moiety.

Visualized Fragmentation Pathways[12]
The following diagram maps the competitive fragmentation logic, highlighting the divergence

between the target and its isomer.

Target: 2-Methanesulfonylpropan-2-amine
[M]+• m/z 137

Base Peak: m/z 58
[(CH3)2C=NH2]+

Major α-Cleavage
Loss of •SO2CH3 (79 Da)

Minor Peak: m/z 122
[M - CH3]+

Minor α-Cleavage
Loss of •CH3

Isomer: 2-Methanesulfonylpropan-1-amine
[M]+• m/z 137

Base Peak: m/z 30
[CH2=NH2]+

Major α-Cleavage
Loss of Alkyl-Sulfone

Differentiation
Key

Click to download full resolution via product page

Figure 1: Comparative fragmentation pathways showing the diagnostic divergence between the

target tertiary amine (blue) and its primary amine isomer (red).

Experimental Protocol (Validation Workflow)
To validate the identity of 2-Methanesulfonylpropan-2-amine, follow this self-validating

protocol.

Sample Preparation
Solvent: Dissolve 1 mg of sample in 1 mL of Methanol (HPLC grade).

Dilution: Dilute 1:100 with 0.1% Formic Acid in Water/Methanol (50:50) for ESI.[11]

MS Acquisition Parameters (Triple Quadrupole / Q-TOF)
Ionization: ESI Positive Mode.
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Capillary Voltage: 3.5 kV.

Collision Energy (CE): Ramp from 10 to 40 eV.

Scan Range: m/z 20 – 200.

Data Interpretation Steps
Check Parent: Confirm presence of

at m/z 138.06 (Monoisotopic).

Apply CE: Increase collision energy.

Monitor Transition: Look for the specific transition 138 -> 58.

Note: If you observe 138 -> 30, you have the 1-amine isomer.

Note: If you observe 138 -> 121 (Loss of NH3), this is a secondary pathway common to

both, but less diagnostic than the iminium formation.

Sulfur Confirmation: Check for the

isotope peak at

(m/z 140) with ~4.5% relative abundance compared to the parent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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